Cas no 1352396-16-7 (2-methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid)

• Product Name: 2-methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid
• CAS No: 1352396-16-7
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD20923326
• CID: 3164298
• PubChem ID: 123135060
• Update Time: 2025-06-11

2-methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-7-azaindole-6-carboxylic acid
• 2-methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid
• D79080
• AS-84574
• 2-methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylicacid
• SB14057
• 1352396-16-7
• SY322045
• MFCD20923326

• MDL： MFCD20923326
• Inchi： 1S/C9H8N2O2/c1-5-4-6-2-3-7(9(12)13)11-8(6)10-5/h2-4H,1H3,(H,10,11)(H,12,13)
• InChI Key： CUCDQYMVLGCXMQ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C2C=C(C)NC2=N1)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 2-methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid

Comprehensive Overview of 2-methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid (CAS No. 1352396-16-7)

2-methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid (CAS No. 1352396-16-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrrolopyridine derivative is characterized by a fused ring system, combining pyrrole and pyridine moieties, which enhances its potential as a building block for drug discovery. The presence of a carboxylic acid functional group at the 6-position and a methyl group at the 2-position makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for heterocyclic compounds like 2-methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid has surged, driven by their applications in developing kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Researchers are particularly interested in its role as a scaffold for medicinal chemistry, given its ability to interact with biological targets. The compound's CAS No. 1352396-16-7 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the trending topics in organic chemistry is the exploration of sustainable synthesis methods for complex heterocycles. 2-methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid aligns with this trend, as scientists seek eco-friendly protocols to produce it with high yield and purity. Questions like "How to synthesize pyrrolopyridine derivatives efficiently?" or "What are the applications of CAS 1352396-16-7 in drug development?" are commonly encountered in academic and industrial forums.

The compound's physicochemical properties, such as solubility, stability, and reactivity, are critical for its utility in drug formulation. Its molecular weight and logP value are often analyzed to predict bioavailability, a key factor in pharmacokinetic studies. Additionally, the methyl group at the 2-position can influence the compound's metabolic stability, making it a subject of interest in ADME (Absorption, Distribution, Metabolism, and Excretion) research.

From a commercial perspective, 2-methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid is available through specialized chemical suppliers, often listed under its CAS No. 1352396-16-7. Its pricing and availability are influenced by factors like production scale and purity requirements. Researchers frequently search for "suppliers of pyrrolopyridine carboxylic acid" or "bulk quantities of CAS 1352396-16-7," highlighting its industrial significance.

In summary, 2-methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid (CAS No. 1352396-16-7) is a promising compound with broad applications in medicinal chemistry and material science. Its structural features and functional groups make it a valuable tool for designing novel therapeutics, while ongoing research continues to uncover its potential in addressing global health challenges.